Cas no 26319-96-0 (19-Carboxy Cholesterol)
19-Carboxy Cholesterol Chemical and Physical Properties
Names and Identifiers
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- 19-Carboxy Cholesterol
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Experimental Properties
- Melting Point: 232-237°C
19-Carboxy Cholesterol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C177845-1mg |
19-Carboxy Cholesterol |
26319-96-0 | 1mg |
$ 224.00 | 2023-09-08 | ||
| TRC | C177845-2mg |
19-Carboxy Cholesterol |
26319-96-0 | 2mg |
$ 397.00 | 2023-09-08 | ||
| TRC | C177845-5mg |
19-Carboxy Cholesterol |
26319-96-0 | 5mg |
$ 908.00 | 2023-09-08 | ||
| TRC | C177845-10mg |
19-Carboxy Cholesterol |
26319-96-0 | 10mg |
$ 1694.00 | 2023-04-18 |
19-Carboxy Cholesterol Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 19-Carboxy Cholesterol
19-Carboxy Cholesterol (CAS No. 26319-96-0): Properties, Applications, and Market Insights
19-Carboxy Cholesterol (CAS No. 26319-96-0) is a sterol derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally related to cholesterol, features a carboxylic acid group at the 19th carbon position, which enhances its reactivity and utility in various applications. Researchers and industry professionals are increasingly interested in 19-Carboxy Cholesterol derivatives due to their potential roles in lipid metabolism, drug delivery systems, and biomaterial development.
The molecular formula of 19-Carboxy Cholesterol is C27H44O3, with a molecular weight of 416.64 g/mol. Its unique structure allows it to interact with biological membranes and proteins, making it a valuable tool in studying cholesterol metabolism disorders and lipid signaling pathways. Recent studies have explored its use as a precursor for synthesizing bioactive molecules, particularly in the development of steroid-based therapeutics.
One of the most compelling applications of 19-Carboxy Cholesterol lies in its role as an intermediate in the synthesis of bile acids and other steroidal compounds. Bile acids are critical for lipid digestion and absorption, and disruptions in their synthesis can lead to metabolic diseases. Researchers are investigating how modifications to the 19-Carboxy Cholesterol structure can yield novel compounds with improved therapeutic profiles. This aligns with the growing demand for personalized medicine and targeted drug delivery systems.
In the pharmaceutical industry, 19-Carboxy Cholesterol CAS 26319-96-0 is often utilized in the development of drug carriers, such as liposomes and nanoparticles. Its amphiphilic nature enables it to stabilize lipid bilayers, enhancing the encapsulation and delivery of hydrophobic drugs. This is particularly relevant in cancer therapy, where lipid-based drug delivery systems are gaining traction due to their ability to improve drug solubility and reduce side effects.
Beyond pharmaceuticals, 19-Carboxy Cholesterol has found applications in material science. Its ability to modify surface properties makes it useful in creating biocompatible coatings for medical devices. For instance, researchers are exploring its incorporation into biodegradable polymers to enhance their compatibility with biological tissues. This innovation is critical for advancing implantable medical devices and tissue engineering scaffolds.
The market for 19-Carboxy Cholesterol derivatives is expanding, driven by increasing investments in biopharmaceutical research and nanotechnology. According to industry reports, the global demand for specialized sterols is projected to grow at a CAGR of 6-8% over the next decade. Key players in the chemical and life sciences sectors are actively developing high-purity grades of 19-Carboxy Cholesterol to meet the needs of academic and industrial researchers.
From an SEO perspective, terms like "19-Carboxy Cholesterol uses", "CAS 26319-96-0 supplier", and "cholesterol derivative applications" are frequently searched by professionals seeking detailed information. Addressing these queries, this article highlights the compound's versatility and relevance in cutting-edge research. Additionally, the rise of AI-driven drug discovery has spurred interest in sterol-based compounds, as computational models increasingly predict their potential in novel therapeutics.
Quality control is paramount when working with 19-Carboxy Cholesterol, as impurities can affect experimental outcomes. Reputable suppliers provide analytical certificates (e.g., HPLC, NMR) to ensure purity and consistency. Researchers are advised to store the compound in a cool, dry environment to prevent degradation, as its carboxylic group may be sensitive to moisture and temperature fluctuations.
In summary, 19-Carboxy Cholesterol (CAS No. 26319-96-0) is a multifaceted compound with broad applications in medicine, biotechnology, and material science. Its role in lipid research, drug delivery, and biocompatible materials underscores its importance in modern science. As advancements in precision medicine and green chemistry continue, the demand for high-quality sterol derivatives like 19-Carboxy Cholesterol is expected to rise, solidifying its position as a key player in the chemical and life sciences industries.
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